Cas no 879047-68-4 (3-Chloro-4-(2-methoxy-ethoxy)-phenylamine)

• Product Name: 3-Chloro-4-(2-methoxy-ethoxy)-phenylamine
• CAS No: 879047-68-4
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 1073772
• PubChem ID: 6485749
• Update Time: 2025-04-20

3-Chloro-4-(2-methoxy-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2-methoxy-ethoxy)-phenylamine
• 3-chloro-4-(2-methoxyethoxy)benzenamine
• EN300-52226
• 3-chloro-4-(2-methoxyethoxy)aniline
• FT-0714927
• AKOS000102314
• SB78265
• 3-Chloro-4-{[2-(methyloxy)ethyl]oxy}aniline
• 879047-68-4
• SCHEMBL3441850
• Z274542020
• CHEMBL4949416
• XHJPYZKZJFXXDY-UHFFFAOYSA-N
• CS-0250791
• 3-Chloro-4-(2-methoxy-ethoxy)-aniline
• G32497
• DA-23838

• MDL： MFCD08056136
• Inchi： 1S/C9H12ClNO2/c1-12-4-5-13-9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,11H2,1H3
• InChI Key： XHJPYZKZJFXXDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCOC)N

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

3-Chloro-4-(2-methoxy-ethoxy)-phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT